molecular formula C23H25N3O3S B8316231 Tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate

Tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate

Cat. No.: B8316231
M. Wt: 423.5 g/mol
InChI Key: GFFRKRRLEPOLGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate is a useful research compound. Its molecular formula is C23H25N3O3S and its molecular weight is 423.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C23H25N3O3S

Molecular Weight

423.5 g/mol

IUPAC Name

tert-butyl N-[2-[[4-(aminomethyl)benzoyl]amino]-4-thiophen-2-ylphenyl]carbamate

InChI

InChI=1S/C23H25N3O3S/c1-23(2,3)29-22(28)26-18-11-10-17(20-5-4-12-30-20)13-19(18)25-21(27)16-8-6-15(14-24)7-9-16/h4-13H,14,24H2,1-3H3,(H,25,27)(H,26,28)

InChI Key

GFFRKRRLEPOLGO-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1=C(C=C(C=C1)C2=CC=CS2)NC(=O)C3=CC=C(C=C3)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Tert-butyl [2-({4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoyl}amino)-4-(2-thienyl)phenyl]carbamate (4.4 g, 7.95 mmol) and hydrazine (0.495 mL, 15.90 mmol) were stirred in refluxing EtOH (35 mL) for 5 hours. Room temperature was attained and the white precipitate removed by filtration and washed with EtOH. The filtrate was concentrated in vacuo and purified by MPLC (1-12.5% [MeOH+1% NH4OH]-DCM) to give tert-butyl [2-{[4-(aminomethyl)benzoyl]amino}-4-(2-thienyl)phenyl]carbamate as a white solid.
Name
Tert-butyl [2-({4-[(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)methyl]benzoyl}amino)-4-(2-thienyl)phenyl]carbamate
Quantity
4.4 g
Type
reactant
Reaction Step One
Quantity
0.495 mL
Type
reactant
Reaction Step One
Name
Quantity
35 mL
Type
solvent
Reaction Step Two

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